2-(3,4-Dimethylbenzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[(3,4-dimethylbenzoyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H25N3O2S.ClH/c1-11(2)23-8-7-15-16(10-23)26-20(17(15)18(21)24)22-19(25)14-6-5-12(3)13(4)9-14;/h5-6,9,11H,7-8,10H2,1-4H3,(H2,21,24)(H,22,25);1H
• InChI Key: IWBWPCMDNAYHJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(C)C)C(=O)N)C.Cl
• Molecular Formula: C20H26ClN3O2S
• Molecular Weight: 408.0 g/mol

Description

The compound is a derivative of pyridine and pyrimidine, which are aromatic heterocyclic compounds. Pyridines and pyrimidines are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Molecular Structure Analysis

The compound likely has a complex structure due to the presence of multiple functional groups. Pyridinecarboxaldehydes, which are structurally similar, have been studied using Fourier transform infrared, Fourier transform Raman and UV–visible spectra.

Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activity

Research has explored the synthesis and antimicrobial activity of various thio-substituted ethyl nicotinate derivatives, thieno[2,3-b]pyridines, and pyridothienopyrimidine derivatives. These compounds, derived from initial reactions involving related chemical structures, have been screened for their potential antimicrobial properties. This area of study highlights the role of such compounds in developing new antimicrobial agents, indicating the broader applications of heterocyclic chemistry in pharmaceutical research (Gad-Elkareem et al., 2011).

Microwave-Assisted Synthesis of Biological Compounds

Another study focuses on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using both traditional chemical methods and modern microwave techniques. These compounds are known for their valuable biological activities. The research demonstrates the efficiency of microwave-assisted reactions in producing higher yields in shorter times compared to conventional methods, thus offering a novel approach to the synthesis of biologically active compounds (Youssef et al., 2012).